Cas no 125265-67-0 (Madecassic acid)
Madecassic acid structure
Product Name:Madecassic acid
CAS No:125265-67-0
MF:C30H48O6
MW:504.69852
CID:98471
Update Time:2019-12-09
Madecassic acid Chemical and Physical Properties
Names and Identifiers
-
- Madecassic acid
- (2alpha,3beta,4alpha,6beta)-2,3,6,23-Tetrahydroxy-urs-12-en-28-oic acid
- ASIATIC ACID
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- Inchi: InChI=1S/C30H48O6/c1-16-9-10-30(25(35)36)12-11-28(5)18(22(30)17(16)2)7-8-21-26(3)13-20(33)24(34)27(4,15-31)23(26)19(32)14-29(21,28)6/h7,16-17,19-24,31-34H,8-15H2,1-6H3,(H,35,36)/t16-,17+,19-,20-,21-,22+,23-,24+,26-,27+,28-,29-,30+/m1/s1
- InChI Key: PRAUVHZJPXOEIF-AOLYGAPISA-N
- SMILES: C[C@@]1([C@]2([H])[C@H](O)C[C@@]3(C)[C@]4(C)CC[C@]5(CC[C@@H](C)[C@H](C)[C@@]5([H])C4=CC[C@]3([H])[C@@]2(C)C[C@@H](O)[C@@H]1O)C(=O)O)CO
Computed Properties
- Exact Mass: 504.34500
- Monoisotopic Mass: 504.345089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 963
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
Experimental Properties
- PSA: 118.22000
- LogP: 4.00350
Madecassic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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